(5S)-5-(2-Aminoethyl)pyrrolidin-2-one

• IUPAC Name: (5S)-5-(2-aminoethyl)pyrrolidin-2-one
• InChI: InChI=1S/C6H12N2O/c7-4-3-5-1-2-6(9)8-5/h5H,1-4,7H2,(H,8,9)/t5-/m0/s1
• InChI Key: MVONUEUNUKAERG-YFKPBYRVSA-N
• Canonical SMILES: C1CC(=O)NC1CCN
• Isomeric SMILES: C1CC(=O)N[C@@H]1CCN
• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• CAS RN: 1909286-52-7

Description

(5S)-5-(2-Aminoethyl)pyrrolidin-2-one, also known as AEP, is a cyclic amino acid derivative that has recently gained attention in the scientific community due to its potential applications in various fields. This compound possesses unique structural and chemical properties that make it an attractive target for synthesis and research. In

Scientific Research Applications

(5S)-5-(2-Aminoethyl)pyrrolidin-2-one has various scientific research applications, including its use as a chiral auxiliary in asymmetric synthesis, as a building block for the synthesis of peptidomimetics, and as a ligand for metal ions. It has also been studied for its potential applications in drug design and delivery, as well as its ability to act as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of (5S)-5-(2-Aminoethyl)pyrrolidin-2-one is not fully understood, but it is believed to interact with metal ions and form stable complexes. These complexes can then be used as catalysts in organic reactions or as drug delivery vehicles. Additionally, (5S)-5-(2-Aminoethyl)pyrrolidin-2-one has been shown to have chiral recognition properties, making it useful in asymmetric synthesis.
Biochemical and Physiological Effects:
(5S)-5-(2-Aminoethyl)pyrrolidin-2-one has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic and biocompatible, making it a promising candidate for drug delivery applications. It has also been shown to have chiral recognition properties, which could have applications in the development of chiral drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of (5S)-5-(2-Aminoethyl)pyrrolidin-2-one is its high purity and yield in synthesis. It is also non-toxic and biocompatible, making it a safe compound to work with in lab experiments. However, one limitation is the lack of understanding of its mechanism of action and biochemical and physiological effects, which limits its potential applications.

Future Directions

There are several future directions for research on (5S)-5-(2-Aminoethyl)pyrrolidin-2-one. One area of interest is its potential applications in drug design and delivery. Further studies on its mechanism of action and chiral recognition properties could lead to the development of new chiral drugs. Additionally, its ability to act as a catalyst in organic reactions could have applications in the development of new synthetic methods. Overall, (5S)-5-(2-Aminoethyl)pyrrolidin-2-one has promising potential for various scientific research applications and further studies are needed to fully understand its properties and potential.

Synthesis Methods

The synthesis of (5S)-5-(2-Aminoethyl)pyrrolidin-2-one can be achieved through various methods, including the reaction of L-proline with ethylenediamine or the cyclization of N-(2-aminoethyl)-L-proline with acetic anhydride. However, the most commonly used method involves the reaction of L-proline with ethylenediamine in the presence of a reducing agent such as sodium borohydride. This method yields a high purity product with a yield of around 80%.